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Compound of Interest

Ethyl 2-bromothiazole-5-
Compound Name:
carboxylate

Cat. No. B1587100

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a critical component of laboratory safety and
operational excellence. This guide provides a detailed, step-by-step procedure for the safe
disposal of Ethyl 2-bromothiazole-5-carboxylate, ensuring compliance with safety regulations
and minimizing environmental impact.

Ethyl 2-bromothiazole-5-carboxylate is a combustible solid that may cause an allergic skin
reaction.[1][2] Adherence to proper disposal protocols is therefore essential to protect
laboratory personnel and the surrounding environment. The primary route of disposal is
through an approved hazardous waste disposal plant.[1][2]

Key Data for Ethyl 2-Bromothiazole-5-Carboxylate

A clear understanding of the chemical's properties is foundational to its safe handling and
disposal. The following table summarizes key quantitative data for Ethyl 2-bromothiazole-5-

carboxylate:
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Property Value

CAS Number 41731-83-3

Molecular Formula CeHeBrNO2S

Molecular Weight 236.09 g/mol

Flash Point 110 °C /230 °F (closed cup)[1]
Boiling Point 216-217 °C[3][4]

Density 1.581 g/mL at 25 °C[3][4]

Form Solid

Experimental Protocol: Disposal of Ethyl 2-
Bromothiazole-5-Carboxylate

This protocol outlines the necessary steps for the safe and compliant disposal of Ethyl 2-
bromothiazole-5-carboxylate from a laboratory setting.

1. Waste ldentification and Characterization:

o Confirm that the waste product is Ethyl 2-bromothiazole-5-carboxylate and note any
contaminants.

o Consult the Safety Data Sheet (SDS) for specific hazard information. This compound is
classified as a skin sensitizer.[2]

2. Personal Protective Equipment (PPE):
» Before handling the chemical, ensure appropriate PPE is worn. This includes:

o Safety glasses or goggles (conforming to EN166 or OSHA 29 CFR 1910.133 standards).
[1]

o Chemical-resistant gloves (e.g., nitrile).

o Alab coat or other protective clothing to prevent skin exposure.[1]
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o In case of dust or aerosols, a NIOSH/MSHA or European Standard EN 149 approved
respirator may be necessary.[1]

3. Waste Segregation and Containerization:

o For solid waste (pure compound, contaminated labware):

o Collect in a designated, leak-proof, and sealable container.

o Ensure the container is compatible with the chemical. High-density polyethylene (HDPE) is
generally suitable.

o Do not mix with other incompatible waste streams.

e For solutions:

o Collect in a sealable, shatter-resistant container (e.g., a coated glass or HDPE bottle).

o If the solvent is flammable, use a container rated for flammable liquids.

o Keep the container closed when not in use.

4. Labeling:

o Clearly label the waste container with the following information:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "Ethyl 2-bromothiazole-5-carboxylate.”

The CAS number: "41731-83-3."

[e]

o

The specific hazards (e.g., "Skin Sensitizer," "Combustible").

The accumulation start date.

[¢]

[¢]

The name and contact information of the generating laboratory or researcher.

5. Storage:
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» Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area.[1][2]

o Keep it away from heat, sparks, and open flames.[1]
o Ensure the storage area is secure and accessible only to authorized personnel.
6. Disposal Request and Pickup:

o Follow your institution's specific procedures for hazardous waste disposal. This typically
involves submitting a waste pickup request to the Environmental Health and Safety (EHS)
department.

o Provide all necessary information about the waste on the request form.

e Do not attempt to dispose of this chemical down the drain or in regular trash.[2]
7. Spill Management:

 In the event of a spill, ensure the area is well-ventilated.[1]

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,
sand).[1]

o Collect the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[1]

e Wash the spill area with soap and water.

Disposal Workflow for Ethyl 2-Bromothiazole-5-
Carboxylate

The following diagram illustrates the logical flow of the disposal process, from waste generation
to final removal.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH5510903&productDescription=ETHL+2-BRMOTHIAZOLE-5-CARBX+1G&vendorId=VN00024248
https://m.molbase.cn/baike/2133/
https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH5510903&productDescription=ETHL+2-BRMOTHIAZOLE-5-CARBX+1G&vendorId=VN00024248
https://m.molbase.cn/baike/2133/
https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH5510903&productDescription=ETHL+2-BRMOTHIAZOLE-5-CARBX+1G&vendorId=VN00024248
https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH5510903&productDescription=ETHL+2-BRMOTHIAZOLE-5-CARBX+1G&vendorId=VN00024248
https://www.fishersci.com/store/msds?countryCode=US&language=en&partNumber=AAH5510903&productDescription=ETHL+2-BRMOTHIAZOLE-5-CARBX+1G&vendorId=VN00024248
https://www.benchchem.com/product/b1587100?utm_src=pdf-body
https://www.benchchem.com/product/b1587100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation & Collection

1. Identify Waste &
Consult SDS

2. Wear Appropriate
PPE

3. Segregate Waste into
Compatible Container

Handlmg & Storage
4. Label Container with
Full Chemical Details

5. Store in Designated,
Cool, Ventilated Area

Final Disposal

6. Submit Waste Pickup
Request to EHS

y

7. Licensed Professional
Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl 2-bromothiazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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